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Abstract

This technical guide provides a detailed analysis of the predicted spectroscopic data for 7-
Chlorobenzo[d]isoxazol-3-amine (CAS No. 927413-64-7), a heterocyclic compound of
interest in medicinal chemistry.[1][2][3] Due to the limited availability of public experimental
spectra, this document leverages established spectroscopic principles and data from
analogous structures to offer a comprehensive interpretation of its predicted Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide is intended to
assist researchers in the identification, characterization, and quality control of this molecule.

Introduction

7-Chlorobenzo[d]isoxazol-3-amine belongs to the benzisoxazole class of heterocyclic
compounds. The isoxazole moiety is a prominent scaffold in numerous pharmacologically
active molecules, exhibiting a wide range of biological activities.[4] The presence of a chlorine
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atom and an amino group on the benzisoxazole core is expected to significantly influence its
physicochemical and biological properties. Accurate spectroscopic characterization is
paramount for confirming the structure and purity of this compound in research and
development settings.

This guide provides an in-depth predictive analysis of the *H NMR, 3C NMR, IR, and MS
spectra of 7-Chlorobenzo[d]isoxazol-3-amine. The interpretations are grounded in
fundamental spectroscopic theory and comparative data from related structures.

Molecular Structure and Properties
e Molecular Formula: C7HsCIN20][2][3]

e Molecular Weight: 168.58 g/mol [2][3]

e Structure:
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Caption: Molecular structure of 7-Chlorobenzo[d]isoxazol-3-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The following are the predicted *H and 3C NMR spectral data for 7-
Chlorobenzo[d]isoxazol-3-amine, typically recorded in a solvent like DMSO-des or CDCls.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons
and the amine protons.

Table 1: Predicted *H NMR Data for 7-Chlorobenzo[d]isoxazol-3-amine

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.0-75 m 3H Ar-H
~5.0-6.0 brs 2H -NH:z

Interpretation:

o Aromatic Protons (Ar-H): The three aromatic protons on the benzene ring are expected to
appear as a complex multiplet (m) in the region of & 7.0-7.5 ppm. The exact chemical shifts
and coupling patterns will depend on the electronic effects of the chlorine atom and the fused
isoxazole ring.

e Amine Protons (-NHz): The two protons of the primary amine group are expected to appear
as a broad singlet (br s) between & 5.0 and 6.0 ppm. The broadness of this signal is due to
guadrupole broadening from the nitrogen atom and potential hydrogen exchange with trace
amounts of water in the NMR solvent. The chemical shift can also vary with concentration
and temperature.

3C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Table 2: Predicted *3C NMR Data for 7-Chlorobenzo[d]isoxazol-3-amine
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Chemical Shift (6, ppm) Assignment

~ 160 - 165 C=N

~ 150 - 155 C-O

~130-135 C-Cl

~110-130 Ar-C

~100-110 Ar-C
Interpretation:

The spectrum is predicted to show seven distinct carbon signals.

e The carbon atom of the C=N bond in the isoxazole ring is expected to be the most downfield

signal.
e The carbon atom attached to the oxygen (C-O) will also be significantly downfield.

e The carbon atom bonded to the chlorine atom (C-CI) will be influenced by the halogen's
electronegativity.

e The remaining aromatic carbons will appear in the typical aromatic region.
Infrared (IR) Spectroscopy (Predicted)
IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Predicted IR Absorption Bands for 7-Chlorobenzo[d]isoxazol-3-amine
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Wavenumber (cm~?) Intensity Assignment

N-H stretching (asymmetric

3450 - 3300 Medium _
and symmetric)
1650 - 1600 Medium N-H bending (scissoring)
] C=C and C=N stretching
1600 - 1450 Medium-Strong ] ) ]
(aromatic and isoxazole rings)
C-N stretching (aromatic
1350 - 1250 Strong ]
amine)
800 - 700 Strong C-Cl stretching
900 - 675 Medium-Strong Ar-H out-of-plane bending

Interpretation:

e N-H Vibrations: The presence of a primary amine group (-NHz) is expected to give rise to two
distinct N-H stretching bands in the 3450-3300 cm~1 region (one for asymmetric and one for
symmetric stretching) and an N-H bending vibration around 1650-1600 cm~1.[5]

e Aromatic and Isoxazole Ring Vibrations: The C=C and C=N stretching vibrations of the
aromatic and isoxazole rings will appear in the 1600-1450 cm~1 region.

e C-N and C-CI Stretching: A strong band corresponding to the C-N stretching of the aromatic
amine is expected around 1350-1250 cm~1.[5] The C-ClI stretching vibration will likely be
observed in the fingerprint region, typically between 800 and 700 cm~1.

Mass Spectrometry (MS) (Predicted)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Predicted Mass Spectrum:

e Molecular lon (M*): The mass spectrum is expected to show a molecular ion peak at m/z
168. Due to the presence of the chlorine-37 isotope, an M+2 peak at m/z 170 with an
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intensity of approximately one-third of the M* peak is also anticipated.

o Major Fragmentation Pathways: The fragmentation of the isoxazole ring is a key pathway.
Common fragmentations include the cleavage of the N-O bond, followed by the loss of small
neutral molecules like CO or HCN.

Predicted MS Fragmentation

[C7HsCIN20]*) - NCO [CeHsCIN]* - HCN [CeHaCl]*
m/z = 168/170 m/z = 126/128 m/z = 111/113

Click to download full resolution via product page
Caption: Predicted major fragmentation pathway for 7-Chlorobenzo[d]isoxazol-3-amine.

Experimental Protocols

While experimental data for the title compound is not readily available, the following are
standard protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of 7-Chlorobenzo[d]isoxazol-3-amine in
approximately 0.7 mL of a deuterated solvent (e.g., DMSO-ds or CDCIs3) in an NMR tube.

» Data Acquisition: Acquire *H and 3C NMR spectra on a 400 MHz or higher field NMR
spectrometer.

o Data Processing: Process the raw data using appropriate software to perform Fourier
transformation, phase correction, and baseline correction.

e Analysis: Integrate the peaks in the *H NMR spectrum and assign the chemical shifts in both
1H and 13C spectra to the corresponding atoms in the molecule.

IR Spectroscopy
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Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
potassium bromide and pressing it into a thin disk. Alternatively, for an Attenuated Total
Reflectance (ATR) accessory, place a small amount of the solid sample directly on the ATR
crystal.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)
spectrometer, typically in the range of 4000-400 cm~1.

Analysis: Identify the characteristic absorption bands and assign them to the corresponding
functional groups.

Mass Spectrometry

Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via
a suitable ionization source, such as Electrospray lonization (ESI) or Electron Impact (El).

Data Acquisition: Acquire the mass spectrum, ensuring to scan a mass range that includes
the expected molecular ion.

Analysis: ldentify the molecular ion peak (and its isotopic pattern) to confirm the molecular
weight. Analyze the fragmentation pattern to gain further structural information.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 7-Chlorobenzo[d]isoxazol-3-amine. While based on predictive analysis, the

information herein serves as a valuable resource for researchers working with this compound,

aiding in its identification and characterization. It is recommended that experimental data be

acquired to confirm these predictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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